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Compound of Interest

Compound Name: Corynecin V

Cat. No.: B606767 Get Quote

Disclaimer: There is currently no specific Safety Data Sheet (SDS) available for Corynecin V.

This guide has been developed using safety information for chloramphenicol, a structurally and

functionally similar compound, to provide essential guidance on personal protective equipment

(PPE), handling, and disposal. Researchers should treat Corynecin V with the same level of

caution as chloramphenicol.

Corynecin V is an antibiotic that demonstrates activity against both Gram-positive and Gram-

negative bacteria.[1][2] As a member of the corynecin complex, it shares similarities with

chloramphenicol, a potent antibiotic with known hazardous properties.[3] This guide provides

crucial safety and logistical information for researchers, scientists, and drug development

professionals to ensure the safe handling and disposal of Corynecin V in a laboratory setting.

Essential Safety and Handling Information
Given its analogy to chloramphenicol, Corynecin V should be handled as a hazardous

substance. Chloramphenicol is a suspected carcinogen, and reproductive toxin, and can cause

serious eye damage and bone marrow suppression.[4][5][6] Therefore, stringent safety

protocols are paramount.

Quantitative Data for Corynecin V
The following table summarizes the available quantitative data for Corynecin V.
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Property Value

CAS Number 40958-12-1[1][7]

Molecular Formula C₁₄H₁₈N₂O₆[1][8]

Molecular Weight 310.3 g/mol [1][8]

Appearance White solid[1]

Purity >95% by HPLC[1]

Storage Temperature -20°C[1][2]

Solubility
Soluble in ethanol, methanol, DMF, or DMSO;

Poor water solubility[1][8]

Recommended Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Corynecin V, based on recommendations for

chloramphenicol.[4][9]

Equipment Specification

Gloves

Impervious gloves such as nitrile or chloroprene.

Always inspect before use and use proper

removal technique.[4][9]

Eye Protection ANSI-approved safety glasses or goggles.[4][9]

Lab Coat Wear a properly sized, fully buttoned lab coat.[9]

Respiratory Protection
A respirator may be required when handling

powders.[4]

Experimental Protocol: General Handling of
Corynecin V
This protocol outlines the essential steps for the safe handling of Corynecin V in a research

laboratory.
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Preparation and Engineering Controls
Always handle solid Corynecin V and prepare stock solutions inside a certified chemical

fume hood to prevent the inhalation of dust.[4]

Ensure that a safety shower and eyewash station are readily accessible.[4]

Weighing and Reconstitution
When weighing the solid compound, do so within the fume hood.

To reconstitute, add the appropriate solvent (e.g., DMSO, ethanol, methanol) to the vial

containing the solid Corynecin V.[1][8]

Use in Experiments
When using Corynecin V in experiments, ensure all manipulations are performed in a

designated area.

Avoid contact with skin and eyes.[10]

Decontamination
Decontaminate all surfaces and equipment that have come into contact with Corynecin V
using soap and water.[9]

Disposal Plan
All waste contaminated with Corynecin V, including unused solutions, contaminated media,

and disposable PPE, must be treated as hazardous chemical waste.[4][11]

Collect all Corynecin V waste in a designated, leak-proof, and clearly labeled hazardous

waste container.[4][11]

Crucially, Corynecin V is not inactivated by standard autoclaving or boiling.[4]

The required method of disposal is incineration by a licensed hazardous waste management

service.[4]
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Do not mix Corynecin V waste with general refuse or other waste streams.[4]

Visualizing Safety and Hazard Information
The following diagrams illustrate the key safety workflow and potential hazards associated with

handling Corynecin V.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b606767?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_Chloramphenicol_Disposal_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b606767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corynecin V Handling Workflow
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Caption: Workflow for the safe handling of Corynecin V.
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Potential Hazards of Corynecin V (Analog: Chloramphenicol)
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Caption: Potential hazards associated with Corynecin V.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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